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Compound of Interest

Compound Name: BR-1

Cat. No.: B1192330

This document provides essential safety and logistical information for the proper disposal of
BR-1, also known as Bromine (CAS No. 7726-95-6). The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting. Adherence to these guidelines is critical due to the hazardous
nature of Bromine, which is highly corrosive, toxic, and a strong oxidizer.[1][2][3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all necessary personal protective
equipment (PPE) is worn and that the work area is properly equipped.

o Personal Protective Equipment (PPE):

o Gloves: Nitrile or neoprene gloves are required. Always inspect gloves for integrity before
use and practice proper removal techniques to avoid skin contact.[1] Dispose of
contaminated gloves as hazardous waste.[4]

o Eye Protection: Chemical splash goggles and a face shield are mandatory.[1][5]

o Respiratory Protection: Work must be conducted in a certified laboratory chemical fume
hood.[1][5] For spills or situations with potential for vapor exposure, a NIOSH/MSHA
approved respirator or a self-contained breathing apparatus (SCBA) is necessary.[5][6]

o Protective Clothing: A fully buttoned lab coat and a complete chemical-resistant suit are
required.[1][4]
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e Engineering Controls:

o All work with Bromine must be performed within a properly functioning and certified
laboratory chemical fume hood.[1][5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][6]

Quantitative Data Summary

The following table summarizes key quantitative data related to Bromine exposure limits and

toxicity.
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Data Point Value Species Reference

Occupational

Exposure Limits

Washington State
DOSH TWA 0.1 ppm N/A Department of Labor

& Industries

Washington State
DOSH STEL 0.3 ppm N/A Department of Labor
& Industries

National Institute for
NIOSH TWA 0.1 ppm N/A Occupational Safety
and Health

National Institute for
NIOSH STEL 0.3 ppm N/A Occupational Safety
and Health

American Conference
ACGIH TWA 0.1 ppm N/A of Governmental

Industrial Hygienists

American Conference
ACGIH STEL 0.2 ppm N/A of Governmental

Industrial Hygienists

Toxicological Data

Oral LD50 2,600 mg/kg Rat [1]
Oral LD50 3,100 mg/kg Mouse [1]
Oral LD50 4,160 mg/kg Rabbit [1]
Inhalation LC50 2700 mg/m3 Rat [7]
Inhalation LC50 2900 mg/m3 Mouse [7]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; LD50: Lethal Dose, 50%;
LC50: Lethal Concentration, 50%.
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Step-by-Step Disposal Protocol for Waste Bromine

This protocol outlines the procedures for the safe disposal of waste Bromine in a laboratory
setting.

Waste Collection

e Waste Bromine, both in its pure form and in solutions, must be collected in a designated,
compatible, and properly labeled hazardous waste container.[1]

e The container must be sealable and airtight.[1]

o A"Dangerous Waste" or "Hazardous Waste" label must be affixed to the container as soon
as the first waste is added.[1][5]

e Incompatible Materials: Store waste Bromine away from incompatible materials, which
include:

o Reducing agents

o Alkali metals and powdered metals (e.g., aluminum, iron, copper)

o Organic materials, combustibles, aldehydes, ketones, and alcohols
o Amines, amides, phenols, and ammonia

o Azides and ozone[1][5]

o Bromine will also attack some plastics, rubber, and coatings.[1][5] Do not store in
polyethylene containers.[3]

Neutralization of Small Spills and Residues

For small spills or residual Bromine in containers, a neutralization step can be performed.

o Neutralizing Agent: Prepare a saturated aqueous solution of sodium thiosulfate. A common
preparation involves dissolving at least 2099 of sodium thiosulfate in 1L of water.[3]

e Procedure:
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o Absorb the spilled Bromine with an inert, dry material such as vermiculite, spill pads, or dry
sand.[1][5][8] Do not use sawdust or other combustible absorbents.[5]

o Carefully place the absorbent material into a suitable, closed container for disposal as
hazardous waste.[1][4]

o Rinse the spill area or the empty container with the saturated sodium thiosulfate solution
to neutralize any remaining Bromine.[8]

o Collect the neutralizing rinse in a suitable, closed container for disposal in the halogenated
waste stream.[8]

Final Disposal

o Once the waste container is full or no longer in use, ensure the hazardous waste label is
completely filled out.[1]

o Store the sealed container in a designated, cool, dry, and well-ventilated corrosives storage
area, away from direct sunlight and incompatible materials.[4][5]

o Contact your institution's Environmental Health & Safety (EH&S) or equivalent department to
arrange for pickup and disposal.[5] In the United States, follow the guidelines from the
Environmental Protection Agency (EPA) and your state's Department of Environmental
Protection (DEP).[9]

» Discharge of Bromine into drains or the environment must be strictly avoided.[4][6]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and the procedural workflow for
the proper disposal of BR-1 (Bromine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for BR-1 (Bromine)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192330#br-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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